Cas no 158305-64-7 (Octadecanamide,N-(2-hydroxyethyl)-2-oxo-)
158305-64-7 structure
Product Name:Octadecanamide,N-(2-hydroxyethyl)-2-oxo-
CAS No:158305-64-7
MF:C20H39NO3
MW:341.528566598892
CID:228112
PubChem ID:95070
Update Time:2025-04-19
Octadecanamide,N-(2-hydroxyethyl)-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Octadecanamide,N-(2-hydroxyethyl)-2-oxo-
- 2-(octadecanoylamino)acetic acid
- N-(Carboxymethyl)octadecanamide
- N-octadecanoylglycine
- N-Stearoylglycine
- LMFA08020077
- Stearoylglycine
- SCHEMBL2032732
- 158305-64-7
- CHEMBL390936
- HY-W141932
- F71898
- BS-49375
- (octadecanoylamino)acetic acid
- Glycine stearamide
- NSC-15863
- N-stearoyl glycine
- N-octadecanoyl-glycine
- AKOS015962017
- acylglycine c:18
- octadecanoylglycine
- CHEBI:136623
- 6333-54-6
- CS-0201723
- N-Stearoylglycine, analytical reference material
- Glycine, N-(1-oxooctadecyl)-
- DTXSID10935894
- STE-GLY-OH
- 2-stearamidoacetic acid
- AI3-03543
- NSC 15863
- NSC15863
- N-(1-Hydroxyoctadecylidene)glycine
-
- Inchi: 1S/C20H39NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(22)21-18-20(23)24/h2-18H2,1H3,(H,21,22)(H,23,24)
- InChI Key: UEYROBDNFIWNST-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCCCCCCCC)NCC(=O)O
Computed Properties
- Exact Mass: 341.29317
- Monoisotopic Mass: 341.293
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 18
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4A^2
- XLogP3: 7.5
Experimental Properties
- Density: 0.95g/cm3
- Boiling Point: 514.5ºC at 760mmHg
- Flash Point: 264.9ºC
- Refractive Index: 1.468
- PSA: 66.4
- LogP: 6.28900
Octadecanamide,N-(2-hydroxyethyl)-2-oxo- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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